Cas no 1353965-34-0 (2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol)

• Product Name: 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol
• CAS No: 1353965-34-0
• MF: C₁₂H₁₅Cl₂NO
• MW: 260.159601449966
• CID: 2161454
• Update Time: 2025-05-21

2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol
• 2-(Cyclopropyl(2,3-dichlorobenzyl)amino)ethanol
• AM93450
• 2-[Cyclopropyl-(2,3-dichlorobenzyl)amino]ethanol

• Inchi： 1S/C12H15Cl2NO/c13-11-3-1-2-9(12(11)14)8-15(6-7-16)10-4-5-10/h1-3,10,16H,4-8H2
• InChI Key： SEWJHKBSDZLUID-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CN(CCO)C1CC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Topological Polar Surface Area: 23.5

Additional information on 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol

Comprehensive Overview of 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol (CAS No. 1353965-34-0)

2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol, with the CAS number 1353965-34-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a cyclopropyl group, a 2,3-dichloro-benzyl moiety, and an ethanolamine backbone. Its structural complexity makes it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol is driven by its potential as a building block for small-molecule therapeutics. Researchers are exploring its utility in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in treating chronic diseases. Additionally, its dichloro-benzyl component aligns with trends in halogenated compound research, which focuses on enhancing drug stability and bioavailability.

From a synthetic chemistry perspective, the CAS 1353965-34-0 compound exemplifies the importance of amino-alcohol derivatives in medicinal chemistry. Its ethanolamine segment is frequently leveraged to improve water solubility, a critical factor in drug formulation optimization. Recent publications highlight its use in structure-activity relationship (SAR) studies, addressing common search queries like "how to modify drug candidates for better efficacy."

In agrochemical applications, 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol is investigated for its role in developing next-generation pesticides. The cyclopropyl group’s metabolic stability resonates with industry demands for environmentally sustainable solutions, a trending topic among green chemistry advocates. This aligns with frequent searches such as "eco-friendly pesticide intermediates" on scientific platforms.

Analytical characterization of CAS 1353965-34-0 involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), addressing the prevalent question: "how to confirm the purity of complex intermediates?" Its logP and pKa values are also studied to predict ADME properties, a key focus area for researchers optimizing bioavailability.

The compound’s nomenclature, 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol, reflects IUPAC conventions but may appear daunting. Breaking it down—cyclopropyl (a three-carbon ring), 2,3-dichloro-benzyl (a chlorinated aromatic group), and ethanol (a hydroxyl-terminated chain)—helps demystify its structure for newcomers, a strategy that enhances readability for audiences searching "how to interpret complex chemical names."

Ongoing research into 1353965-34-0 also intersects with computational chemistry trends. Molecular docking simulations using this compound are frequently discussed in forums exploring "AI-driven drug design," highlighting its relevance in digital transformation initiatives within life sciences.

Regulatory compliance for 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol adheres to global REACH and FDA guidelines, ensuring its safe use in R&D. This addresses concerns like "regulatory status of novel intermediates," a common query among industrial chemists.

In summary, CAS 1353965-34-0 represents a multifaceted compound bridging pharmaceutical innovation and agrochemical advancement. Its structural features and applications align with cutting-edge research priorities, making it a subject of enduring interest in both academic and industrial settings.